Cas no 1690822-63-9 (4-chloro-5-fluoro-2-(morpholin-4-yl)aniline)
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-5-fluoro-2-(morpholin-4-yl)aniline
- Benzenamine, 4-chloro-5-fluoro-2-(4-morpholinyl)-
- 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline
-
- MDL: MFCD28506071
- Inchi: 1S/C10H12ClFN2O/c11-7-5-10(9(13)6-8(7)12)14-1-3-15-4-2-14/h5-6H,1-4,13H2
- InChI Key: IWLZPGQJSQNXDA-UHFFFAOYSA-N
- SMILES: C1(N)=CC(F)=C(Cl)C=C1N1CCOCC1
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C378833-10mg |
4-Chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 10mg |
$ 50.00 | 2022-04-28 | ||
| TRC | C378833-50mg |
4-Chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 50mg |
$ 210.00 | 2022-04-28 | ||
| TRC | C378833-100mg |
4-Chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 100mg |
$ 295.00 | 2022-04-28 | ||
| Enamine | EN300-214840-0.05g |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-214840-0.1g |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 95% | 0.1g |
$272.0 | 2023-09-16 | |
| Enamine | EN300-214840-0.25g |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 95% | 0.25g |
$389.0 | 2023-09-16 | |
| Enamine | EN300-214840-0.5g |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 95% | 0.5g |
$613.0 | 2023-09-16 | |
| Enamine | EN300-214840-1.0g |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 95% | 1g |
$785.0 | 2023-05-24 | |
| Enamine | EN300-214840-2.5g |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 95% | 2.5g |
$1539.0 | 2023-09-16 | |
| Enamine | EN300-214840-5.0g |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline |
1690822-63-9 | 95% | 5g |
$2277.0 | 2023-05-24 |
4-chloro-5-fluoro-2-(morpholin-4-yl)aniline Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline
Research Briefing on 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline (CAS: 1690822-63-9) in Chemical Biology and Pharmaceutical Applications
The compound 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline (CAS: 1690822-63-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic relevance.
Recent studies have highlighted the role of 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline as a versatile building block in medicinal chemistry. Its unique structural features, including the morpholine ring and halogen substitutions, make it an attractive scaffold for the development of kinase inhibitors and other targeted therapies. Researchers have successfully incorporated this compound into the synthesis of novel compounds with promising activity against various disease targets, including cancer and inflammatory disorders.
One of the most notable applications of 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline is its use in the development of small molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent and selective kinase inhibitors, showing improved pharmacokinetic properties compared to earlier generations of compounds. The study emphasized the compound's ability to enhance binding affinity while maintaining favorable drug-like characteristics.
In addition to its role in kinase inhibitor development, recent research has explored the potential of 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline in the design of antimicrobial agents. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, suggesting its potential as a scaffold for novel antibiotics. The morpholine moiety in particular was found to contribute to improved membrane permeability and target engagement.
The synthetic accessibility of 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline has also been a focus of recent investigations. Several research groups have developed optimized synthetic routes to this compound, with particular emphasis on improving yield and purity while reducing environmental impact. A green chemistry approach published in ACS Sustainable Chemistry & Engineering in early 2024 demonstrated a solvent-free synthesis method that achieved >90% yield, making the compound more accessible for large-scale pharmaceutical applications.
From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline derivatives with biological targets. Molecular docking simulations and quantum mechanical calculations have revealed how the compound's specific structural features contribute to its binding affinity and selectivity, information that is proving valuable in rational drug design efforts.
Looking forward, the pharmaceutical industry is showing increasing interest in 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline as evidenced by recent patent filings. Several major pharmaceutical companies have included derivatives of this compound in their pipeline of investigational new drugs, particularly in oncology and immunology indications. Clinical trials involving these derivatives are expected to begin within the next 2-3 years, potentially validating the therapeutic promise of this chemical scaffold.
In conclusion, 4-chloro-5-fluoro-2-(morpholin-4-yl)aniline (CAS: 1690822-63-9) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features, combined with recent synthetic advancements and demonstrated biological activities, position it as an important compound in contemporary medicinal chemistry research. Continued investigation into its applications and derivatives is likely to yield significant contributions to the development of novel therapeutic agents in the coming years.
1690822-63-9 (4-chloro-5-fluoro-2-(morpholin-4-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)